Cas no 646064-71-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-)

646064-71-3 structure
Product name:4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
- (3R)-3-methyl-2,3-dihydrochromen-4-one
- SCHEMBL15147097
- 646064-71-3
- DTXSID00478785
- (R)-3-Methylchroman-4-one
- (3R)-3-methyl-3,4-dihydro-2H-1-benzopyran-4-one
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- Inchi: InChI=1S/C10H10O2/c1-7-6-12-9-5-3-2-4-8(9)10(7)11/h2-5,7H,6H2,1H3/t7-/m1/s1
- InChI Key: PYKLMHVJWGDWOH-SSDOTTSWSA-N
- SMILES: CC1COC2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 162.0681
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
646064-71-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-) Related Products
- 39513-75-2(6-Methyl-4-chromanone)
- 5802-17-5(6-methoxy-3,4-dihydro-2H-1-benzopyran-4-one)
- 42327-52-6(7-Methoxychroman-4-one)
- 4626-22-6(Dihydroformononetin)
- 491-37-2(3,4-dihydro-2H-1-benzopyran-4-one)
- 1261641-04-6(5,6-Bis(2-(trifluoromethyl)phenyl)picolinic acid)
- 69226-20-6(2-methylthiomorpholin-3-one)
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- 914349-32-9(tert-Butyl 3-iodo-5-nitro-1H-indole-1-carboxylate)
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